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Compound of Interest

Compound Name: 2,5-Dichloropyridin-3-ol

Cat. No.: B1311167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the material safety data for 2,5-
Dichloropyridin-3-ol (CAS No. 80735-36-4). Due to the limited availability of a

comprehensive, official Safety Data Sheet (SDS), this guide synthesizes available data from

supplier information and extrapolates potential hazards from structurally related compounds. All

data derived from analogous compounds are clearly indicated. This guide is intended for use

by trained professionals in a laboratory or research setting.

Section 1: Chemical Identity and Physical Properties
2,5-Dichloropyridin-3-ol is a halogenated heterocyclic compound. Its core structure consists

of a pyridine ring substituted with two chlorine atoms and a hydroxyl group.
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Identifier Value Source

Chemical Name 2,5-Dichloropyridin-3-ol N/A

CAS Number 80735-36-4 N/A

Molecular Formula C₅H₃Cl₂NO N/A

Molecular Weight 163.99 g/mol N/A

Physical Form Solid N/A

Melting Point Not available N/A

Boiling Point Not available N/A

Solubility Not available N/A

SMILES Clc1cc(O)nc(Cl)c1 N/A

Section 2: Hazard Identification and GHS
Classification
The primary known hazard associated with 2,5-Dichloropyridin-3-ol is its acute oral toxicity.

The Globally Harmonized System (GHS) classification is based on information provided by

chemical suppliers.

Hazard Class
Hazard

Category
Pictogram Signal Word

Hazard

Statement

Acute Toxicity,

Oral
Category 3

Skull and

Crossbones
Danger

H301: Toxic if

swallowed

Precautionary Statements:

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

The following DOT script generates a visual representation of the GHS hazard classification.
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GHS Classification for 2,5-Dichloropyridin-3-ol

GHS06: Skull and Crossbones

Acute Toxicity (Oral)

Signal Word

Danger

Hazard Statement

H301: Toxic if swallowed

Precautionary Statement

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.

Click to download full resolution via product page

Caption: GHS Hazard Profile of 2,5-Dichloropyridin-3-ol.

Section 3: Toxicological Information
Detailed toxicological studies for 2,5-Dichloropyridin-3-ol are not readily available. The

primary known toxicological effect is acute oral toxicity. For related dichlorinated aromatic

compounds, other potential toxicities have been noted, which may be relevant for

precautionary handling. For instance, some dichloropyridine isomers are known to cause skin,

eye, and respiratory irritation.

Toxicological

Endpoint
Value Species Route Source

Acute Oral

Toxicity
Category 3 Not specified Oral Sigma-Aldrich

Section 4: First-Aid Measures
Given the GHS classification, the following first-aid measures are recommended. These are

general guidelines and should be supplemented by institutional protocols.
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Exposure Route First-Aid Protocol

Ingestion

IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician. Rinse mouth. Do

NOT induce vomiting.

Inhalation

Move person to fresh air. If breathing is difficult,

give oxygen. If not breathing, give artificial

respiration. Seek immediate medical attention.

Skin Contact

Immediately wash skin with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.

Section 5: Handling and Storage
Proper handling and storage are crucial to minimize exposure risks.

Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Wash hands thoroughly after handling.

Storage:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents.

The following DOT script outlines a general workflow for the safe handling of 2,5-
Dichloropyridin-3-ol in a laboratory setting.
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Safe Handling Workflow for 2,5-Dichloropyridin-3-ol

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Certified
Chemical Fume Hood

Weigh Solid Material
Carefully to Avoid Dust

Dissolve in Appropriate
Solvent with Caution

Clean Work Area and
Decontaminate Equipment

Dispose of Waste in
Designated Hazardous

Waste Containers

Remove PPE and
Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General Laboratory Workflow for Safe Handling.

Section 6: Accidental Release Measures
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In the event of a spill, follow these procedures:

Evacuate the area of all unnecessary personnel.

Ventilate the area.

Wear appropriate personal protective equipment (PPE), including respiratory protection if

dust is generated.

Contain the spill. For solid materials, carefully sweep or scoop up the material and place it

into a suitable, labeled container for disposal. Avoid generating dust.

Clean the spill area thoroughly with a suitable decontamination solution.

Dispose of all contaminated materials as hazardous waste in accordance with local, state,

and federal regulations.

Section 7: Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards Arising from the Chemical: Combustion may produce toxic and corrosive

gases, including nitrogen oxides, carbon oxides, and hydrogen chloride.

Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus

(SCBA) and full protective clothing.

Section 8: Experimental Protocols
No specific experimental protocols for the use of 2,5-Dichloropyridin-3-ol are publicly

available in the searched resources. Researchers should develop their own protocols based on

the intended application, incorporating the safety and handling precautions outlined in this

guide. When designing experiments, consider the reactivity of the hydroxyl and chloro-

substituents on the pyridine ring.

Section 9: Regulatory Information
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Regulatory information for 2,5-Dichloropyridin-3-ol is not widely documented. Users are

responsible for complying with all applicable local, state, and federal regulations regarding the

handling, storage, and disposal of this chemical.

Section 10: Disclaimer
The information provided in this document is based on the limited data available and is

intended as a guide for trained professionals. It is not a substitute for a comprehensive Safety

Data Sheet. The user assumes all responsibility for the safe handling, use, and disposal of this

material. Google and its affiliates make no warranties, express or implied, and assume no

liability in connection with any use of this information.

To cite this document: BenchChem. [2,5-Dichloropyridin-3-ol: A Comprehensive Material
Safety Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311167#2-5-dichloropyridin-3-ol-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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